Cas no 436100-02-6 (5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride)

• Product Name: 5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride
• CAS No: 436100-02-6
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 929099
• PubChem ID: 602533
• Update Time: 2025-10-23

5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-diethylaminomethyl-furan-3-carboxylic acid
• 5-tert-butyl-2-(diethylaminomethyl)furan-3-carboxylic acid
• 5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic acid hydrochloride
• CHEMBL4985213
• 5-(tert-butyl)-2-[(diethylamino)methyl]-3-furoic acid
• 5-tert-butyl-2-((diethylamino)methyl)furan-3-carboxylic acid
• Oprea1_236243
• 445464-43-7
• DTXSID00345201
• AKOS000300754
• 5-tert-Butyl-2-[(diethylamino)methyl]-3-furoic acid #
• 5-TERT-BUTYL-2-DIETHYLAMINOMETHYL-FURAN-3-CARBOXYLICACID
• 5-tert-butyl-2-[(diethylamino)methyl]furan-3-carboxylic acid
• STK678259
• 5-(tert-Butyl)-2-((diethylamino)methyl)furan-3-carboxylic acid
• KZVAPHZJHSDVOC-UHFFFAOYSA-N
• EU-0053172
• 436100-02-6
• DB-368836
• Oprea1_680973
• 5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride

• Inchi： 1S/C14H23NO3/c1-6-15(7-2)9-11-10(13(16)17)8-12(18-11)14(3,4)5/h8H,6-7,9H2,1-5H3,(H,16,17)
• InChI Key： KZVAPHZJHSDVOC-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=C1C(C)(C)C)CN(CC)CC

Computed Properties

• Exact Mass: 253.16800
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.68000
• LogP: 3.11710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride

Recent Advances in the Study of 5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride (CAS: 436100-02-6)

5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride (CAS: 436100-02-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and potential as a lead compound in drug development. This research brief consolidates the latest findings and provides insights into its current and future applications.

The compound belongs to the furan carboxylic acid derivatives, a class of molecules known for their diverse pharmacological activities. Its unique structure, featuring a tert-butyl group and a diethylaminomethyl substituent, contributes to its distinct chemical and biological properties. Researchers have explored its role as a modulator of various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurological disorders.

Recent studies have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure and binding interactions. These structural insights have facilitated the design of analogs with improved potency and selectivity. Additionally, in vitro and in vivo assays have demonstrated its efficacy in modulating specific pathways, highlighting its potential as a therapeutic agent.

One notable study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on a key enzyme involved in inflammatory responses. The results indicated a dose-dependent reduction in enzyme activity, suggesting its potential as an anti-inflammatory agent. Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored its anticancer properties, revealing its ability to induce apoptosis in cancer cell lines through a mechanism involving mitochondrial dysfunction.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 5-tert-Butyl-2-diethylaminomethyl-furan-3-carboxylic Acid Hydrochloride (CAS: 436100-02-6) represents a promising candidate for further investigation in drug discovery. Its multifaceted biological activities and structural versatility make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research will be essential to fully realize its potential and translate these findings into clinical applications.